AC-Trp-onp

Specification

• CAS No.: 14009-92-8
• Molecular Formula: C19H17N3O5
• Molecular Weight: 367.4 g/mol
• IUPAC Name: (4-nitrophenyl) (2S)-2-acetamido-3-(1H-indol-3-yl)propanoate
• Standard InChI: InChI=1S/C19H17N3O5/c1-12(23)21-18(10-13-11-20-17-5-3-2-4-16(13)17)19(24)27-15-8-6-14(7-9-15)22(25)26/h2-9,11,18,20H,10H2,1H3,(H,21,23)/t18-/m0/s1
• Standard InChI Key: QCLCPFXPLVJTLB-SFHVURJKSA-N
• Isomeric SMILES: CC(=O)N[C@@H](CC1=CNC2=CC=CC=C21)C(=O)OC3=CC=C(C=C3)[N+](=O)[O-]
• SMILES: CC(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)OC3=CC=C(C=C3)[N+](=O)[O-]
• Canonical SMILES: CC(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)OC3=CC=C(C=C3)[N+](=O)[O-]

Introduction

N-Acetyl-L-tryptophan 4-nitrophenyl ester, commonly referred to as AC-Trp-ONp, is a compound of significant interest in biochemical research and pharmaceutical applications. It serves as a substrate for various enzymes, particularly in studies related to the metabolism of tryptophan and its derivatives. This compound is crucial for understanding biochemical pathways, especially those involved in serotonin production.

Applications of AC-Trp-ONp

AC-Trp-ONp is utilized in several fields:

• Pharmaceutical Development: It acts as an intermediate in synthesizing drugs targeting neurological disorders due to its ability to cross the blood-brain barrier.

• Biochemical Research: AC-Trp-ONp is used to study tryptophan metabolism and its role in serotonin production.

• Drug Formulation: The ester form enhances solubility and bioavailability, making it suitable for oral drug formulations.

• Analytical Chemistry: It serves as a standard in chromatographic techniques for quantifying tryptophan derivatives in biological samples.

• Cosmetic Applications: Due to its antioxidant properties, AC-Trp-ONp is incorporated into skincare products to promote skin health.

Enzymatic Activity and Kinetics

AC-Trp-ONp is a substrate for enzymes like α-chymotrypsin. The acylation of α-chymotrypsin by AC-Trp-ONp involves the formation of a tetrahedral intermediate, which is a subject of interest in biochemistry. The kinetic constants for the hydrolysis of AC-Trp-ONp by α-chymotrypsin have been studied extensively:

Substrate	$k_t$ (sec$^{-1}$)	$K_{st}$ (M) $\times 10^4$	$k_2/K_{st}$ (M$^{-1}$ sec$^{-1}$) $\times 10^{-6}$	$k_{cat}/K_m$ (M$^{-1}$ sec$^{-1}$) $\times 10^{-6}$
AC-Trp-ONp	4.03	67.6 ± 0.6	2.53 ± 0.1	670 ± 50

These values indicate the efficiency with which α-chymotrypsin catalyzes the hydrolysis of AC-Trp-ONp.